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Compound of Interest

Compound Name: 2-Fluoro-4-iodo-3-picoline

Cat. No.: B125566 Get Quote

IUPAC Name: 2-Fluoro-4-iodo-3-methylpyridine

This technical guide provides a comprehensive overview of 2-fluoro-4-iodo-3-methylpyridine, a

key halogenated pyridine derivative. The document is intended for researchers, scientists, and

professionals in the fields of drug development and chemical synthesis, offering detailed

information on its chemical properties, synthesis, and significant applications as a versatile

intermediate.

Chemical Identity and Properties
2-Fluoro-4-iodo-3-methylpyridine, also known by its common name 2-fluoro-4-iodo-3-picoline,

is a substituted pyridine ring bearing a fluorine atom at the 2-position, an iodine atom at the 4-

position, and a methyl group at the 3-position. This unique arrangement of substituents imparts

specific reactivity and makes it a valuable building block in organic synthesis.

Physicochemical Data
The following table summarizes the key physicochemical properties of 2-fluoro-4-iodo-3-

methylpyridine.
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Property Value Source

IUPAC Name
2-fluoro-4-iodo-3-

methylpyridine
[1]

Synonym 2-Fluoro-4-iodo-3-picoline [1]

CAS Number 153034-80-1 [1]

Molecular Formula C₆H₅FIN [1]

Molecular Weight 237.01 g/mol [1]

Monoisotopic Mass 236.94507 Da [1]

Appearance Brown solid [2]

Storage Conditions Store at 0-8°C [3]

Spectroscopic Data
Mass spectrometry data confirms the molecular weight of the compound.

Mass Spectrometry (MS): (ES+) m/z 238 [M+H]⁺ (Theoretical value for C₆H₅FIN is 237).[2]

Synthesis of 2-Fluoro-4-iodo-3-methylpyridine
The synthesis of 2-fluoro-4-iodo-3-methylpyridine can be achieved through the ortho-lithiation

of a fluorinated pyridine precursor followed by iodination. A general synthetic workflow is

depicted below.
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Starting Materials

Reaction Steps

Product Formation

2-Fluoro-3-iodopyridine

Deprotonation at -78 °C

Lithium diisopropylamide (LDA) Iodomethane

Methylation at -78 °C

Intermediate anion

2-Fluoro-4-iodo-3-methylpyridine

2-Fluoro-4-iodo-3-methylpyridine Chemical Transformation
(e.g., Cross-coupling, Substitution)

Pharmaceuticals
(e.g., targeting neurological disorders)

Agrochemicals
(e.g., pesticides, herbicides)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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